Cas no 7252-78-0 (5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl-)

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl- is a heterocyclic compound featuring a fused cyclopentapyrimidine core with an amine functional group at the 4-position and a phenyl substituent at the 2-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The dihydrocyclopentapyrimidine framework offers synthetic versatility, enabling further derivatization for structure-activity relationship studies. Its rigid bicyclic system may enhance binding affinity in target interactions, while the phenyl group contributes to lipophilicity, influencing pharmacokinetic properties. The compound is of interest for applications in drug discovery, particularly in the design of kinase inhibitors or modulators of central nervous system targets.

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl- structure

7252-78-0 structure

Product Name:5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl-

CAS No:7252-78-0

MF:C₁₃H₁₃N₃

MW:211.262422323227

CID:577895

PubChem ID:252166

Update Time:2025-10-18

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

- 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl-
- 2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
- 2-phenyl-6,7-dihydro-5H-cyclopentapyrimidin-4-ylamine
- 7252-78-0
- DTXSID20291150
- NSC-73518
- 4-AMINO-2-PHENYL-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIMIDINE
- AKOS011473758
- NSC73518
- Inchi： 1S/C13H13N3/c14-12-10-7-4-8-11(10)15-13(16-12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,14,15,16)
- InChI Key： MQTHCQVDULOJCK-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=NC(=C2C=1CCC2)N

Computed Properties

Exact Mass: 211.11100
Monoisotopic Mass: 211.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.224
Boiling Point: 309.3°Cat760mmHg
Flash Point: 166.4°C
Refractive Index: 1.656
PSA: 51.80000
LogP: 2.79570

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089006062-250mg	4-Amino-2-phenyl-6,7-dihydro-5h-cyclopenta[d]pyrimidine	7252-78-0	95%	250mg	$201.96	2023-09-01
Alichem	A089006062-1g	4-Amino-2-phenyl-6,7-dihydro-5h-cyclopenta[d]pyrimidine	7252-78-0	95%	1g	$508.82	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2039837-1g	2-Phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine	7252-78-0		1g	￥4368.00	2024-05-02